![molecular formula C12H21NO4S B562839 N-(3-Acetylthio-2-methylpropanoyl)glycine tert-Butyl Ester CAS No. 1076198-75-8](/img/structure/B562839.png)
N-(3-Acetylthio-2-methylpropanoyl)glycine tert-Butyl Ester
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Description
N-(3-Acetylthio-2-methylpropanoyl)glycine tert-Butyl Ester (NAMPTBE) is an ester of N-acetylthio-2-methylpropanoylglycine (NAMPG), a naturally occurring amino acid derivative. NAMPTBE has been studied for its potential applications in a variety of scientific research areas, such as drug discovery, biochemistry, and physiology. This essay will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of NAMPTBE.
Scientific Research Applications
Solid-Phase Synthetic Methods
A study by Park et al. (2005) introduced a solid-supported glycineimine t-butyl ester, applied to the synthesis of (±)-α-amino acids. This method involves phase-transfer catalytic alkylation, followed by acidic hydrolysis and benzoylation, yielding N-benzoyl-α-amino acid tert-butyl esters with high efficiency (up to 92%) (Park et al., 2005).
Conformational Analysis
Ejsmont et al. (2007) analyzed the conformation of tert-butoxycarbonylglycyl-dehydroalanyl-glycine methyl ester through X-ray diffraction and DFT calculations. The study provides insights into the molecular structure and potential applications in designing peptide-based materials (Ejsmont et al., 2007).
Enantioselective Synthesis
Shirakawa et al. (2014) reported on the enantioselective alkylation of N-(Diphenylmethylene)glycinate tert-butyl ester, demonstrating a method to synthesize chiral amino acids, which are valuable in drug development and synthesis of biologically active compounds (Shirakawa et al., 2014).
Chemo-enzymatic Synthesis
A chemo-enzymatic process for synthesizing N-arachidonoyl glycine was explored by Goujard et al. (2004), using glycine tert-butyl ester and arachidonic acid. This process highlights the application of biocatalysis in producing bioactive molecules (Goujard et al., 2004).
properties
IUPAC Name |
tert-butyl 2-[(3-acetylsulfanyl-2-methylpropanoyl)amino]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO4S/c1-8(7-18-9(2)14)11(16)13-6-10(15)17-12(3,4)5/h8H,6-7H2,1-5H3,(H,13,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYYYGUPYKZEDQD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CSC(=O)C)C(=O)NCC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00675535 |
Source
|
Record name | tert-Butyl N-[3-(acetylsulfanyl)-2-methylpropanoyl]glycinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00675535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1076198-75-8 |
Source
|
Record name | N-[3-(Acetylthio)-2-methyl-1-oxopropyl]glycine 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1076198-75-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl N-[3-(acetylsulfanyl)-2-methylpropanoyl]glycinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00675535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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